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Introduction
L-Aspartic acid β-methyl ester hydrochloride is a derivative of the non-essential amino acid L-

aspartic acid. It serves as a crucial intermediate in organic synthesis, particularly in the fields of

medicinal chemistry and peptide synthesis. Its utility lies in the protection of the β-carboxyl

group of aspartic acid, allowing for selective reactions at the α-carboxyl and amino groups. This

guide provides a comprehensive overview of its discovery, history, synthesis, properties, and

applications.

Discovery and History
The specific discovery of L-aspartic acid β-methyl ester hydrochloride is not attributed to a

single individual or event but rather emerged from the broader field of amino acid chemistry.

The groundwork for its synthesis was laid by the pioneering work of Emil Fischer and Arthur

Speier, who in 1895 described the acid-catalyzed esterification of carboxylic acids with

alcohols, a reaction now known as the Fischer-Speier esterification.[1][2][3] This fundamental

reaction provided the basis for the synthesis of various amino acid esters, including those of

aspartic acid.

The primary motivation for the synthesis of compounds like L-aspartic acid β-methyl ester

hydrochloride was the need for selectively protected amino acids in peptide synthesis.[4] By
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converting one of the carboxylic acid groups to an ester, chemists could control which

functional group would react during the formation of peptide bonds. This control is essential for

the synthesis of complex peptides and proteins with specific sequences. While early methods

of amino acid esterification were developed in the late 19th and early 20th centuries, the

specific synthesis and characterization of L-aspartic acid β-methyl ester hydrochloride likely

occurred as the techniques for peptide synthesis became more sophisticated in the mid-20th

century.

Physicochemical Properties
L-Aspartic acid β-methyl ester hydrochloride is a white to off-white crystalline powder. A

summary of its key physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₅H₁₀ClNO₄

Molecular Weight 183.59 g/mol

CAS Number 16856-13-6

Appearance
White to off-white crystalline

powder

Melting Point 174-177 °C [5]

Storage Temperature -20°C

Solubility Soluble in water.
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Synthesis of L-Aspartic Acid β-Methyl Ester
Hydrochloride
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A common and efficient method for the synthesis of L-aspartic acid β-methyl ester

hydrochloride is through the reaction of L-aspartic acid with methanol in the presence of thionyl

chloride (SOCl₂).[5]

Materials:

L-Aspartic acid (5g)

Methanol (27 ml)

Thionyl chloride (3.86 ml)

Absolute ether (75 ml)

Procedure:

Cool 27 ml of methanol to -10°C in a suitable reaction vessel.

Slowly add 3.86 ml of thionyl chloride to the cooled methanol with stirring.

To this solution, add 5g of L-aspartic acid.

Allow the reaction mixture to slowly warm to room temperature, at which point a clear

solution should be obtained.

Let the solution stand at room temperature for 25 minutes.

Add 75 ml of absolute ether to the reaction mixture.

Induce crystallization by cooling and shaking the vessel. The hydrochloride salt of L-aspartic

acid β-methyl ester will crystallize as colorless needles.

Filter the crystals immediately and wash them carefully with absolute ether.

The resulting product can be used in subsequent steps without further purification. The

reported yield for this method is approximately 92%.[5]

Logical Relationships and Workflows
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The synthesis of L-Aspartic acid β-methyl ester hydrochloride is a key step in the preparation of

more complex molecules, such as N-protected amino acid derivatives used in peptide

synthesis. The following diagram illustrates a typical workflow.

L-Aspartic Acid

Esterification

Methanol, SOCl₂

L-Aspartic Acid
β-Methyl Ester HCl

Amine Protection
(e.g., Cbz-Cl, Na₂CO₃)

N-Cbz-L-Aspartic Acid
β-Methyl Ester Peptide Synthesis

Click to download full resolution via product page

Synthetic workflow from L-Aspartic acid to peptide synthesis.

Applications in Research and Development
L-Aspartic acid β-methyl ester hydrochloride is a versatile building block with several

applications in scientific research and pharmaceutical development.

Peptide Synthesis: Its primary application is as a protected form of L-aspartic acid in the

synthesis of peptides and proteins.[4] The ester group prevents the β-carboxyl group from

participating in peptide bond formation, allowing for the specific formation of the desired

peptide sequence.

Pharmaceutical Development: This compound serves as an intermediate in the synthesis of

various pharmaceuticals.[6] Given the role of L-aspartic acid as an excitatory

neurotransmitter, derivatives of L-aspartic acid β-methyl ester are of interest in the

development of drugs targeting neurological disorders.[6][7]

Biochemical Research: It is utilized in studies of amino acid metabolism and protein

synthesis.[6] Researchers can use isotopically labeled versions of this compound to trace

the metabolic fate of aspartic acid in various biological systems.

Neuroscience Research: As a derivative of L-aspartic acid, it is used in neurobiological

research to study the function of excitatory amino acid receptors and transporters.[6] While

not as potent as L-aspartate itself, it can be used as a tool to probe these systems.
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Signaling Pathways
The direct interaction of L-Aspartic acid β-methyl ester hydrochloride with specific signaling

pathways is not extensively documented. Its biological effects are largely considered to be

mediated by its parent molecule, L-aspartic acid. L-aspartic acid is an excitatory

neurotransmitter that acts on N-methyl-D-aspartate (NMDA) receptors and other glutamate

receptors in the central nervous system.[7] The general signaling pathway for L-aspartate is

depicted below.
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Simplified L-Aspartate signaling pathway at an excitatory synapse.
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Conclusion
L-Aspartic acid β-methyl ester hydrochloride is a compound of significant utility in the chemical

and biomedical sciences. Its history is intertwined with the development of peptide synthesis,

and it continues to be an indispensable tool for chemists and drug developers. The well-

established protocols for its synthesis, combined with its versatile reactivity, ensure its

continued importance in the creation of novel peptides, pharmaceuticals, and research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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